2,4-Dichloro-3-ethynyl-1,5-dimethoxybenzene

• IUPAC Name: 2,4-dichloro-3-ethynyl-1,5-dimethoxybenzene
• InChI: InChI=1S/C10H8Cl2O2/c1-4-6-9(11)7(13-2)5-8(14-3)10(6)12/h1,5H,2-3H3
• InChI Key: ZGXDEQGKNWQYAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1Cl)C#C)Cl)OC
• Molecular Formula: C10H8Cl2O2
• Molecular Weight: 231.07 g/mol
• CAS No.: 1453211-48-7

Description

2,4-Dichloro-3-ethynyl-1,5-dimethoxybenzene is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.07. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Kinetics

2,4-Dichloro-3-ethynyl-1,5-dimethoxybenzene is involved in various chemical processes. For instance, the solvent choice and kinetic isotope effects significantly impact the regioselectivity in the directed ortho metalation of similar compounds like 1,5-dichloro-2,4-dimethoxybenzene. This process is crucial in organic synthesis, where the position of functional groups in a molecule is strategically altered (Farmer et al., 2015).

Synthesis of Medical Intermediate Molecules

Derivatives of dimethoxybenzene, such as 2,5-dimethoxy-4-ethylthio-benzeneethanamine, are synthesized as medical intermediate molecules. These molecules play a significant role in the pharmaceutical industry, particularly in the production of drugs for psychotic and schizophrenic disorders (Zhimin, 2003).

Material Science and Polymer Chemistry

Compounds related to this compound are used in material science and polymer chemistry. For example, derivatives like 1,4-bis[2-(4′,4″-diheptyloxyphenyl)ethynyl]benzene exhibit mesomorphic behavior, essential in the synthesis of liquid crystal materials and polymers (Pugh & Percec, 1990).

Oxidation Processes in Biochemistry

Analogous compounds like 2-Chloro-1,4-dimethoxybenzene play a significant role in biochemical oxidation processes. For example, this compound is involved in the lignin peroxidase oxidation of anisyl alcohol, indicating its potential application in enzymatic reactions and environmental biotechnology (Teunissen et al., 1998).

Electronic Properties and Redox Chemistry

Compounds structurally related to this compound are studied for their electronic properties and redox behavior. This includes research on derivatives like 1,4-dichloro-2,5-dimethoxybenzene, which are integral in understanding electron transfer processes, potentially useful in designing electronic materials and sensors (Wartini et al., 1998).

Energy Storage and Battery Technology

Derivatives of dimethoxybenzene, like 1,4-dimethoxybenzene, are explored as materials for catholytes in non-aqueous redox flow batteries. Their chemical stability and electrochemical properties make them suitable for energy storage applications (Zhang et al., 2017).

Mechanism of Action

Target of Action

Like many benzene derivatives, it may interact with various proteins or enzymes in the body .

Mode of Action

The mode of action of 2,4-Dichloro-3-ethynyl-1,5-dimethoxybenzene is likely to involve electrophilic aromatic substitution . In this process, the compound forms a sigma-bond with the benzene ring, generating a positively charged intermediate . This intermediate then undergoes a second step where a proton is removed, yielding a substituted benzene ring .

Biochemical Pathways

Given its structural similarity to other benzene derivatives, it may influence pathways involving aromatic compounds .